Cas no 174082-14-5 (2,2-difluoro-3-methylhexanoic acid)

• Product Name: 2,2-difluoro-3-methylhexanoic acid
• CAS No: 174082-14-5
• MF: C₇H₁₂F₂O₂
• MW: 166.165789604187
• CID: 6011653
• PubChem ID: 18930510
• Update Time: 2025-09-22

2,2-difluoro-3-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-methylhexanoic acid
• EN300-1932209
• SCHEMBL8413987
• 174082-14-5

• Inchi： 1S/C7H12F2O2/c1-3-4-5(2)7(8,9)6(10)11/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key： NYNYNTOVFPMVOU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(C)CCC)F

Computed Properties

• Exact Mass: 166.08053595g/mol
• Monoisotopic Mass: 166.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids